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Welcome to the technical support guide for N-[2-(4-morpholinyl)phenyl]nicotinamide, more

commonly known in the scientific literature as Omipalisib (GSK2126458). This document is

designed to provide researchers, scientists, and drug development professionals with expert

guidance on overcoming common solubility challenges encountered with this potent

phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) inhibitor.[1][2]

A quick note on nomenclature: The chemical name provided by the user, "N-[2-(4-
morpholinyl)phenyl]nicotinamide," differs from the established chemical name for Omipalisib

(GSK2126458), which is 2,4-Difluoro-N-[2-methoxy-5-[4-(4-pyridazinyl)-6-quinolinyl]-3-

pyridinyl]benzenesulfonamide.[3] This guide will focus on troubleshooting for Omipalisib

(GSK2126458), as it is the widely studied compound associated with this mechanism of action.

Problems with dissolving small molecule inhibitors are common, but with a clear understanding

of the compound's properties and proper technique, they can be readily solved.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b251633#bc-rfq
https://www.benchchem.com/product/b251633/docs?utm_src=pdf-body#technical-support-center-troubleshooting-dissolution-issues-with-omipalisib-gsk2126458
https://pubs.acs.org/doi/abs/10.1021/ml900028r
https://www.nordicbioscience.com/publication/exploration-of-a-potent-pi3-kinase-mtor-inhibitor-as-a-novel-anti-fibrotic-agent-in-ipf/
https://www.benchchem.com/product/b251633/docs?utm_src=pdf-body#technical-support-center-troubleshooting-dissolution-issues-with-omipalisib-gsk2126458
https://www.benchchem.com/product/b251633/docs?utm_src=pdf-body#technical-support-center-troubleshooting-dissolution-issues-with-omipalisib-gsk2126458
https://www.tocris.com/products/omipalisib_6792
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b251633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 1: Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses the most common issues encountered during the handling and

preparation of Omipalisib solutions.

Q1: My Omipalisib powder won't dissolve. What is the
recommended solvent and procedure for preparing a
stock solution?
Answer: Omipalisib is a hydrophobic molecule with very poor solubility in aqueous solutions like

water or phosphate-buffered saline (PBS).[4][5] The recommended solvent for creating a high-

concentration primary stock solution is high-purity, anhydrous Dimethyl sulfoxide (DMSO).[3][5]

[6]

Causality: DMSO is a powerful, polar aprotic solvent capable of dissolving a wide range of

organic compounds that are insoluble in water.[7] Its ability to disrupt the crystal lattice of the

solid-state powder makes it the solvent of choice for many kinase inhibitors.

Best Practice:

Ensure you are using a fresh, unopened bottle of anhydrous (water-free) DMSO. DMSO is

hygroscopic and can absorb moisture from the air, which can reduce its solvating power and

potentially accelerate the degradation of the compound.[8]

Centrifuge the vial of Omipalisib powder at low speed (e.g., 1000 x g for 1-3 minutes) to

ensure all the powder is at the bottom before opening.[9]

Add the calculated volume of DMSO to the vial to achieve your desired stock concentration

(e.g., 10 mM or 20 mM). Most suppliers confirm solubility in DMSO at concentrations ranging

from 5 mg/mL to as high as 50 mg/mL.[5][6]

Vortex vigorously. If dissolution is slow, gentle warming in a water bath (not exceeding 40-

50°C) or brief sonication can be employed to facilitate the process.[5][10]
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Q2: My Omipalisib dissolved perfectly in DMSO, but it
precipitated immediately when I added it to my cell
culture medium. Why did this happen and how can I
prevent it?
Answer: This is the most common issue researchers face and is a classic case of solvent-

shifting precipitation, often called "crashing out."

Causality: While Omipalisib is soluble in 100% DMSO, its solubility dramatically decreases

when the DMSO is diluted into an aqueous environment like cell culture medium or buffer.[11]

The DMSO molecules disperse and interact with water, leaving the hydrophobic drug

molecules to agglomerate and precipitate out of the solution.[11]

Solution Workflow: The key is to avoid a sudden, drastic change in the solvent environment.

Use Pre-warmed Media: Always add your inhibitor to cell culture media that has been pre-

warmed to 37°C. Solubility is generally higher at physiological temperatures.[7]

Perform Intermediate Dilutions: Do not add a highly concentrated DMSO stock directly to

your full volume of media. It is better to make intermediate dilutions in DMSO or your culture

medium.[8][12]

Add Dropwise While Mixing: Add the final aliquot of the inhibitor stock solution to the pre-

warmed media slowly, drop-by-drop, while gently vortexing or swirling the media. This

ensures rapid dispersal and prevents localized high concentrations of the compound from

forming and precipitating.[7]

Check Final Concentration: Ensure your final working concentration does not exceed the

solubility limit of Omipalisib in the final aqueous solution. For example, a 1:1 mixture of

DMSO and PBS (pH 7.2) only supports a solubility of about 0.5 mg/mL.[6]

Q3: What is the maximum concentration of DMSO my
cells can tolerate?
Answer: While DMSO is an excellent solvent, it can be toxic to cells at higher concentrations.
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Causality: High concentrations of DMSO can affect cell membrane integrity, cellular

differentiation, and overall viability. The tolerance varies between cell lines, but a general

guideline is crucial for experimental integrity.

Best Practice:

For most cell lines, the final concentration of DMSO in the culture medium should be kept at

or below 0.5%, with an ideal target of <0.1% to minimize off-target effects.[7]

Crucially, you must always include a "vehicle control" in your experiments. This control

should contain the same final concentration of DMSO as your highest inhibitor concentration

treatment group to ensure that any observed effects are due to the inhibitor and not the

solvent.[8]

Q4: Can I use sonication or heat to help dissolve the
compound?
Answer: Yes, both methods can be effective, but they must be used with caution.

Causality: Applying energy can help overcome the activation energy required to break the

crystal lattice of the compound and force it into solution.

Best Practice:

Sonication: Using a sonicating water bath is a recommended method to aid dissolution,

particularly for achieving higher stock concentrations.[5][10] It is generally safe for the

compound's integrity.

Heating: Gentle warming in a water bath up to 50°C can be used.[10] However, prolonged

exposure to high temperatures can risk degrading the compound. This should be used

judiciously and only when other methods are insufficient.

Q5: How should I prepare and store my stock solutions
to ensure stability and prevent precipitation?
Answer: Proper storage is critical for maintaining the potency and solubility of your inhibitor.
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Causality: Small molecules can degrade over time, especially when in solution. Repeated

freeze-thaw cycles can cause the compound to fall out of solution and can introduce moisture,

leading to degradation.

Best Practice:

Once your primary stock solution in DMSO is fully dissolved, aliquot it into smaller, single-

use volumes in appropriate vials.[13]

Store these aliquots at -20°C for short-to-medium term storage (up to 1 year) or at -80°C for

long-term storage (up to 2 years).[13]

This practice of aliquoting minimizes the number of freeze-thaw cycles the main stock

solution undergoes, preserving its integrity for the duration of your experimental campaign.

[13]

Section 2: Detailed Protocols & Workflows
Protocol 2.1: Preparation of a 10 mM High-Concentration
Stock Solution in DMSO
Materials:

Omipalisib (GSK2126458) powder (MW = 505.5 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicating water bath (optional)

Procedure:

Calculate the required mass of Omipalisib for your desired volume. For 1 mL of a 10 mM

stock:
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Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 505.5 g/mol * 1000 mg/g = 5.055 mg

Weigh out 5.055 mg of Omipalisib powder and place it in a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Cap the vial tightly and vortex for 2-5 minutes until the powder is completely dissolved.

Visually inspect against a light source to ensure no particulates remain.

If dissolution is difficult, place the vial in a sonicating water bath for 10-15 minute intervals

until the solution is clear.[5]

Aliquot the 10 mM stock solution into single-use volumes (e.g., 20 µL) in sterile tubes.

Store the aliquots at -20°C or -80°C.[13]

Protocol 2.2: Preparation of Working Solutions for In
Vitro Cell-Based Assays
Objective: To prepare a 10 µM final working solution of Omipalisib in a 10 mL volume of cell

culture medium, ensuring the final DMSO concentration is 0.1%.

Procedure:

Thaw one aliquot of your 10 mM Omipalisib stock solution from Protocol 2.1.

Prepare an Intermediate Dilution: In a sterile tube, perform a 1:100 intermediate dilution of

the stock solution in DMSO.

Add 2 µL of the 10 mM stock to 198 µL of fresh DMSO.

Vortex gently. This creates a 100 µM intermediate stock.

Pre-warm 10 mL of your complete cell culture medium to 37°C in a sterile conical tube.

Prepare the Final Working Solution: Add 10 µL of the 100 µM intermediate stock to the 10

mL of pre-warmed medium.
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Calculation Check: (100 µM * 10 µL) / 10,000 µL = 0.1 µM. Correction needed in protocol

logic for 10uM final.

Corrected Step 4: To achieve a 10 µM final concentration, a different dilution is needed.

Let's restart this step with a more direct method.

Alternative Step 2 (Serial Dilution in Media): Prepare a 1 mM intermediate stock by adding

10 µL of the 10 mM stock to 90 µL of pre-warmed media. Vortex immediately. Then add

100 µL of this 1 mM solution to the remaining 9.9 mL of media. This keeps the DMSO

shock lower at each step.

Recommended Step 4 (Direct Addition with Mixing): To achieve a 10 µM final

concentration from a 10 mM stock (a 1:1000 dilution):

Add 10 µL of the 10 mM DMSO stock solution to the 10 mL of pre-warmed medium.

Crucially, add the 10 µL drop-by-drop while the conical tube is on a vortex set to a

medium speed. This ensures immediate dispersion.

The final concentration of Omipalisib will be 10 µM.

The final concentration of DMSO will be 0.1% (10 µL in 10,000 µL). This is well-tolerated by

most cell lines.[7]

Use this freshly prepared working solution immediately for your experiment.
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Precipitation Observed in
Aqueous Medium

Is the final DMSO
concentration <0.1%?

Increase DMSO concentration
(if cell line tolerates, max 0.5%).

Always run vehicle control.

No

Was the DMSO stock added
directly to the full volume

of cold medium?

Yes

1. Use pre-warmed (37°C) medium.
2. Add stock solution dropwise

while vortexing/swirling.
3. Consider serial dilutions.

Yes

Is the final compound
concentration too high?

No

Lower the final working concentration.
Perform a solubility test to determine

the saturation limit in your specific medium.

Yes

Solution is Clear
Proceed with Experiment

No

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting precipitation issues.
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Section 3: Technical Data & Summaries
Table 1: Solubility of Omipalisib (GSK2126458)

Solvent/Syste
m

Max
Concentration
(mg/mL)

Max
Concentration
(mM)

Notes Reference(s)

DMSO 5 - 50 9.9 - 98.9

Higher

concentrations

may require

sonication.

[3][5][6]

DMF 1 ~2.0 [6]

Ethanol < 1 < 2.0
Insoluble or

slightly soluble.
[5]

Water < 1 < 2.0
Practically

insoluble.
[4][5]

DMSO / PBS (pH

7.2) (1:1)
0.5 ~1.0

Illustrates

reduced solubility

in aqueous mix.

[6]

10% DMSO +

40% PEG300 +

5% Tween80 +

45% Saline

≥ 2.5 ≥ 4.95

Common

formulation for in

vivo studies.

[14]

Chemical Structure of Omipalisib (GSK2126458)
Caption: Chemical structure of Omipalisib (GSK2126458).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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